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Compound of Interest

Compound Name: 3-lodotetrahydrofuran

Cat. No.: B053241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
iodotetrahydrofuran, a valuable intermediate in pharmaceutical synthesis. The document
details its boiling point and density, outlines experimental protocols for their determination, and
presents a typical synthesis workflow.

Core Physical Properties

3-lodotetrahydrofuran, in its racemic form ((RS)-3-iodotetrahydrofuran), is a liquid at
standard conditions. Its key physical properties are summarized in the table below.

Property Value CAS Number
Boiling Point 187.021 °C at 760 mmHg[1] 121138-01-0[1]
Density 1.931 g/cm3[1] 121138-01-0[1]

For the specific enantiomer, (3R)-3-lodotetrahydrofuran, the predicted boiling point is 187.0 +
33.0 °C and the predicted density is 1.93 = 0.1 g/cm3.[2][3][4][5]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
boiling point and density of liquid compounds such as 3-iodotetrahydrofuran.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for this determination is the Thiele tube method,
which requires a small amount of the sample.[6]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Sample of 3-iodotetrahydrofuran

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Procedure:

A small amount of 3-iodotetrahydrofuran is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is then placed in a Thiele tube containing mineral oil, ensuring the sample is
fully immersed.

e The side arm of the Thiele tube is gently heated.[6]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.
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e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

» The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube.[6]

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for
determining the density of a liquid involves the use of a pycnometer or a simple graduated
cylinder and an analytical balance.[7][8]

Apparatus:

Analytical balance

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer (density bottle)

Sample of 3-iodotetrahydrofuran

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured using an
analytical balance.

o A known volume of 3-iodotetrahydrofuran is carefully transferred into the graduated
cylinder. The volume is read from the bottom of the meniscus. If using a pycnometer, it is
filled to its calibrated volume.

e The mass of the graduated cylinder or pycnometer containing the liquid is then measured.

e The mass of the 3-iodotetrahydrofuran is determined by subtracting the mass of the empty
container from the mass of the container with the liquid.
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e The density is calculated using the formula: Density = Mass / Volume.[7]

e The temperature at which the measurement is made should be recorded, as density is
temperature-dependent. For higher accuracy, measurements should be repeated and the
average value taken.[7]

Synthesis Workflow

3-lodotetrahydrofuran is commonly synthesized from its precursor, 3-hydroxytetrahydrofuran.
The following diagram illustrates a typical laboratory-scale synthesis.

Final Product

Work-up
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‘Triphenylphosphine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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